Cas no 477709-57-2 ((2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate)
477709-57-2 structure
Product Name:(2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
CAS No:477709-57-2
MF:C13H10Cl2F3N3O2
MW:368.138611316681
CID:6631074
PubChem ID:3832715
Update Time:2024-01-04
(2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate Chemical and Physical Properties
Names and Identifiers
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- AKOS005080690
- (2,4-dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
- 2,4-dichlorobenzyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
- (2,4-dichlorophenyl)methylN-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
- 12M-308S
- (2,4-dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]carbamate
- HMS580O17
- CDS1_001671
- Bionet1_004215
- DivK1c_002711
- 477709-57-2
- Carbamic acid, [1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-, (2,4-dichlorophenyl)methyl ester (9CI)
- 2,4-Dichlorobenzyl (1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)carbamate
- (2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
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- Inchi: 1S/C13H10Cl2F3N3O2/c1-21-5-10(11(20-21)13(16,17)18)19-12(22)23-6-7-2-3-8(14)4-9(7)15/h2-5H,6H2,1H3,(H,19,22)
- InChI Key: LUDRKKZXCOZNJJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1COC(NC1=CN(C)N=C1C(F)(F)F)=O)Cl
Computed Properties
- Exact Mass: 367.0102164g/mol
- Monoisotopic Mass: 367.0102164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 56.2Ų
(2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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